Cas no 1346691-87-9 (Methyl 5-(4-chloro-2-fluorophenyl)nicotinate)
Methyl 5-(4-chloro-2-fluorophenyl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(4-chloro-2-fluorophenyl)nicotinate
- Methyl 5-(4-chloro-2-fluorophenyl)nicotite
- methyl 5-(4-chloro-2-fluorophenyl)pyridine-3-carboxylate
- DTXSID80745280
- 1346691-87-9
- Methyl5-(4-chloro-2-fluorophenyl)nicotinate
-
- Inchi: 1S/C13H9ClFNO2/c1-18-13(17)9-4-8(6-16-7-9)11-3-2-10(14)5-12(11)15/h2-7H,1H3
- InChI Key: JSUOKUQTJXKXOU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)F)C1C=NC=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 265.0305844g/mol
- Monoisotopic Mass: 265.0305844g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 39.2Ų
Methyl 5-(4-chloro-2-fluorophenyl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112469-1g |
Methyl 5-(4-chloro-2-fluorophenyl)nicotinate |
1346691-87-9 | 95% | 1g |
535.00 USD | 2021-06-17 | |
| Chemenu | CM177787-1g |
methyl 5-(4-chloro-2-fluorophenyl)nicotinate |
1346691-87-9 | 95% | 1g |
$580 | 2021-08-05 | |
| Chemenu | CM177787-1g |
methyl 5-(4-chloro-2-fluorophenyl)nicotinate |
1346691-87-9 | 95% | 1g |
$550 | 2022-06-13 |
Methyl 5-(4-chloro-2-fluorophenyl)nicotinate Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Methyl 5-(4-chloro-2-fluorophenyl)nicotinate
Research Brief on Methyl 5-(4-chloro-2-fluorophenyl)nicotinate (CAS: 1346691-87-9): Recent Advances and Applications
Methyl 5-(4-chloro-2-fluorophenyl)nicotinate (CAS: 1346691-87-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its nicotinate core and substituted phenyl ring, has shown promising potential as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its utility in the synthesis of bioactive molecules targeting various diseases, including inflammatory disorders, cancer, and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.
The structural uniqueness of Methyl 5-(4-chloro-2-fluorophenyl)nicotinate lies in its combination of a nicotinic acid ester and a halogen-substituted phenyl group. This configuration not only enhances its reactivity in chemical transformations but also contributes to its interactions with biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation. These innovations have significantly improved the scalability and efficiency of its production, making it more accessible for further pharmacological studies.
In terms of biological applications, Methyl 5-(4-chloro-2-fluorophenyl)nicotinate has been investigated as a precursor for the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other proliferative diseases. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, suggesting its potential as a lead compound for anticancer drug development. Furthermore, its metabolic stability and pharmacokinetic properties are currently under evaluation to assess its suitability for in vivo applications.
Another area of interest is the compound's role in the design of anti-inflammatory agents. Researchers have synthesized a series of analogs based on the Methyl 5-(4-chloro-2-fluorophenyl)nicotinate scaffold and evaluated their effects on inflammatory mediators such as cytokines and prostaglandins. Early results indicate that certain analogs can effectively modulate inflammatory responses, offering a new avenue for the treatment of chronic inflammatory conditions. These findings are particularly relevant given the growing need for safer and more effective anti-inflammatory drugs with fewer side effects.
Despite these promising developments, challenges remain in the clinical translation of Methyl 5-(4-chloro-2-fluorophenyl)nicotinate-based therapeutics. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials. Additionally, further exploration of its mechanism of action and structure-activity relationships will be crucial for optimizing its therapeutic potential.
In conclusion, Methyl 5-(4-chloro-2-fluorophenyl)nicotinate (CAS: 1346691-87-9) represents a versatile and valuable building block in medicinal chemistry. Its applications in kinase inhibition and anti-inflammatory drug development highlight its broad utility, while ongoing research continues to uncover new possibilities. As synthetic methodologies and biological evaluations progress, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics. Future studies should focus on addressing the current limitations and expanding its scope to other therapeutic areas.
1346691-87-9 (Methyl 5-(4-chloro-2-fluorophenyl)nicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)